Cas no 91903-16-1 (1-Naphthalenecarboxylic acid, 5-methoxy-, methyl ester)

1-Naphthalenecarboxylic acid, 5-methoxy-, methyl ester structure
91903-16-1 structure
Product name:1-Naphthalenecarboxylic acid, 5-methoxy-, methyl ester
CAS No:91903-16-1
MF:C13H12O3
MW:216.23258
MDL:MFCD14635881
CID:767152
PubChem ID:53419732

1-Naphthalenecarboxylic acid, 5-methoxy-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 1-Naphthalenecarboxylic acid, 5-methoxy-, methyl ester
    • methyl 5-methoxynaphthalene-1-carboxylate
    • EN300-7398316
    • SCHEMBL4099121
    • 91903-16-1
    • Methyl5-methoxy-1-naphthoate
    • 5-Methoxynaphthalene-1-carboxylic acid methyl ester
    • MFCD14635881
    • ICNZNTLYQXGXQW-UHFFFAOYSA-N
    • DTXSID00697535
    • Methyl 5-methoxy-1-naphthoate
    • MDL: MFCD14635881
    • Inchi: InChI=1S/C13H12O3/c1-15-12-8-4-5-9-10(12)6-3-7-11(9)13(14)16-2/h3-8H,1-2H3
    • InChI Key: ICNZNTLYQXGXQW-UHFFFAOYSA-N
    • SMILES: COC1=CC=CC2=C1C=CC=C2C(=O)OC

Computed Properties

  • Exact Mass: 216.079
  • Monoisotopic Mass: 216.079
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 252
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 35.5A^2

1-Naphthalenecarboxylic acid, 5-methoxy-, methyl ester PricePrice >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
abcr
AB459774-1 g
Methyl 5-methoxy-1-naphthoate
91903-16-1
1g
€1,093.80 2023-04-22
eNovation Chemicals LLC
Y1258665-250mg
1-Naphthalenecarboxylic acid, 5-methoxy-, methyl ester
91903-16-1 95%
250mg
$505 2024-06-07
Alichem
A219001633-1g
Methyl 5-methoxynaphthalene-1-carboxylate
91903-16-1 98%
1g
$1819.80 2023-08-31
abcr
AB459774-250mg
Methyl 5-methoxy-1-naphthoate; .
91903-16-1
250mg
€477.40 2025-02-21
Aaron
AR006A6R-1g
1-Naphthalenecarboxylic acid, 5-methoxy-, methyl ester
91903-16-1 95%
1g
$712.00 2025-02-14
Aaron
AR006A6R-10g
1-Naphthalenecarboxylic acid, 5-methoxy-, methyl ester
91903-16-1 95%
10g
$2976.00 2023-12-15
1PlusChem
1P0069YF-50mg
1-Naphthalenecarboxylic acid, 5-methoxy-, methyl ester
91903-16-1 95%
50mg
$173.00 2023-12-16
1PlusChem
1P0069YF-100mg
1-Naphthalenecarboxylic acid, 5-methoxy-, methyl ester
91903-16-1 95%
100mg
$228.00 2023-12-16
Chemenu
CM244843-1g
Methyl 5-methoxy-1-naphthoate
91903-16-1 97%
1g
$439 2024-07-20
eNovation Chemicals LLC
Y1258665-1g
1-Naphthalenecarboxylic acid, 5-methoxy-, methyl ester
91903-16-1 95%
1g
$1130 2024-06-07

1-Naphthalenecarboxylic acid, 5-methoxy-, methyl ester Related Literature

Recommended suppliers
Amadis Chemical Company Limited
(CAS:91903-16-1)1-Naphthalenecarboxylic acid, 5-methoxy-, methyl ester
Purity:99%
Quantity:1g
Price ($):423.0